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Compound of Interest

Compound Name: Texapon

Cat. No.: B1173392

A Technical Guide to Texapon for Laboratory
Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition,
properties, and laboratory applications of Texapon, a widely used anionic surfactant. The
information presented herein is intended to support researchers and professionals in various
scientific and developmental fields.

Core Chemical Composition

Texapon is the trade name for Sodium Lauryl Ether Sulfate (SLES), an anionic surfactant
extensively used in the chemical and pharmaceutical industries for its excellent detergency,
emulsification, foaming, and wetting properties. The most common laboratory-grade variant is
Texapon N 70, a high-concentration form.

The primary active ingredient in Texapon is Sodium Lauryl Ether Sulfate. Its chemical structure
consists of a C12-C14 alkyl chain, a backbone of ethylene oxide, and a terminal sulfate group.

The general chemical formula is CH3(CH2)10CH2(OCH2CH2)nOSOsNa. For Texapon N 70, the
average number of ethylene oxide units (n) is 2.

Physicochemical Properties
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The following table summarizes the key physicochemical properties of Texapon N 70.

Property

Value

Reference

Chemical Name

Sodium Lauryl Ether Sulfate
(SLES)

INCI Name

Sodium Laureth Sulfate

CAS Number

68585-34-2 / 9004-82-4

Molecular Formula

CH3(CH2)10CH2(OCH2CH2)20
SOsNa

Appearance White to yellowish paste
Active Matter 68-73%

pH (10% solution) 7.0-9.0

Unsulfated Alcohol Max. 2.5%

Sodium Sulfate Max. 1.5%

Solubility

Readily soluble in water

Experimental Protocols
Preparation of a Standard Texapon (SLES) Solution

For many laboratory applications, the preparation of a standardized SLES solution is a critical

first step. The following protocol outlines the preparation of a 0.004 M SLES solution.

Materials:

Distilled or deionized water

Volumetric flask (1000 mL)

Analytical balance

Texapon (SLES) of known purity
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» Beaker
e Glass stirring rod
Procedure:
o Calculate the required mass of SLES:
o The molecular weight of SLES (with n=2) is approximately 376.5 g/mol .

o For a 0.004 M solution in 1 L, the required mass of pure SLES is 0.004 mol/L * 376.5
g/mol*1 L =1.506 g.

o Adjust the mass based on the purity of the Texapon being used. For example, for a 70%
active solution, the required mass would be 1.506 g / 0.70 = 2.151 g.

e Weighing: Accurately weigh the calculated amount of Texapon in a beaker.

o Dissolution: Add a small amount of distilled water to the beaker and stir with a glass rod until
the Texapon is fully dissolved. Gentle warming may be required to facilitate dissolution.[1]

o Transfer: Carefully transfer the dissolved SLES solution into a 1000 mL volumetric flask.

» Rinsing: Rinse the beaker several times with small portions of distilled water and transfer the
rinsings to the volumetric flask to ensure all the SLES is transferred.

o Dilution: Add distilled water to the volumetric flask until the bottom of the meniscus reaches
the calibration mark.

o Homogenization: Stopper the flask and invert it several times to ensure the solution is
thoroughly mixed and homogenous.

Determination of Active Matter by Potentiometric
Titration

The concentration of the active anionic surfactant in a Texapon solution can be accurately
determined by potentiometric titration, in accordance with ASTM D4251.[3][4][5][6][7][8]
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Materials and Reagents:

Potentiometric titrator with a nitrate ion-selective electrode.

Standardized 0.004 M Hyamine 1622 (benzethonium chloride) solution (titrant).

Texapon (SLES) solution of unknown concentration.

150 mL beakers.

Magnetic stirrer and stir bars.
Procedure:

o Sample Preparation: Accurately weigh a sample of the Texapon solution into a 150 mL
beaker. Add enough distilled water to bring the total volume to approximately 50 mL,
ensuring the electrode tips are covered.[4][8]

« Titration Setup: Place the beaker on the magnetic stirrer and immerse the nitrate ion-
selective electrode and the reference electrode into the solution.

« Titration: Begin the titration by adding the standardized Hyamine 1622 solution at a constant
rate (e.g., 0.5 mL/min) while stirring.[8] As the endpoint is approached, the rate of addition
should be reduced.

» Endpoint Detection: The endpoint of the titration is the point of maximum inflection on the
titration curve (potential vs. volume of titrant).

« Calculation: The active matter content is calculated based on the volume of Hyamine 1622
solution consumed at the endpoint.

Visualizations
Workflow for Preparing a Standard Texapon Solution
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Figure 1: Workflow for Standard Solution Preparation
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Figure 2: Logical Steps in Potentiometric Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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